Cas no 1804273-21-9 (Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1804273-21-9
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4950434
• Update Time: 2025-06-07

Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-17-12(15)4-3-9-5-10(8-14)7-11(6-9)13(16)18-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： YQSMKBILDJYKLE-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)OC)=CC(=C1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 2.2
• Topological Polar Surface Area: 52.6

Additional information on Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate

Professional Introduction to Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804273-21-9)

Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate, with the CAS number 1804273-21-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the presence of a chloromethyl group and a 3-methoxy-3-oxopropyl side chain, make it a promising candidate for further exploration in medicinal chemistry.

The benzoate core of Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate is known for its stability and versatility in forming various pharmacophores. This structural motif has been extensively studied for its role in modulating biological pathways, particularly in the context of inflammation, pain management, and neurodegenerative diseases. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with target proteins, providing valuable insights into its potential therapeutic applications.

The chloromethyl group attached to the benzoate ring introduces a reactive site that can participate in nucleophilic substitution reactions, allowing for further functionalization and derivatization. This reactivity has been exploited in synthetic protocols to develop novel analogs with enhanced biological activity. For instance, studies have shown that compounds bearing a chloromethyl group can undergo alkylation reactions with nucleophiles such as amines and thiols, leading to the formation of more complex molecules with potential drug-like properties.

The 3-methoxy-3-oxopropyl side chain adds another layer of complexity to the molecule, influencing its physicochemical properties and biological interactions. This moiety is known to enhance lipophilicity and improve membrane permeability, which are crucial factors for drug absorption and distribution. Additionally, the methoxy group can participate in hydrogen bonding interactions, potentially increasing binding affinity to biological targets. The combination of these structural features makes Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate a versatile scaffold for developing new therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoate derivatives in treating various diseases. For example, studies have demonstrated that certain benzoate compounds can inhibit enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of both the chloromethyl and 3-methoxy-3-oxopropyl groups in Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate suggests that it may exhibit similar inhibitory effects, making it a candidate for developing anti-inflammatory drugs.

Moreover, the compound's ability to undergo further chemical modifications opens up possibilities for designing targeted therapies. By incorporating additional functional groups or linking it to other bioactive molecules, researchers can create hybrid compounds with tailored properties. This approach has been successfully applied in drug discovery programs to develop molecules with improved efficacy and reduced side effects.

The synthesis of Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzoate core efficiently. Additionally, protecting group strategies are often utilized to prevent unwanted side reactions during synthesis.

Evaluation of the compound's biological activity typically involves in vitro assays that measure its interaction with specific enzymes or receptors. High-throughput screening (HTS) technologies have been instrumental in identifying promising candidates from large libraries of compounds. Preliminary studies on Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate have shown encouraging results in terms of inhibiting key enzymes associated with inflammation and pain pathways.

In conclusion, Methyl 3-(chloromethyl)-5-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804273-21-9) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of reactive functional groups and favorable physicochemical properties makes it an attractive scaffold for developing new therapeutic agents. Further research is warranted to fully explore its biological activities and translational potential into clinical applications.